Cas no 1807249-65-5 (Methyl 3-cyano-2-difluoromethyl-4-formylbenzoate)
Methyl 3-cyano-2-difluoromethyl-4-formylbenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-cyano-2-difluoromethyl-4-formylbenzoate
-
- Inchi: 1S/C11H7F2NO3/c1-17-11(16)7-3-2-6(5-15)8(4-14)9(7)10(12)13/h2-3,5,10H,1H3
- InChI Key: YURSLBJCCQEYLD-UHFFFAOYSA-N
- SMILES: FC(C1C(C#N)=C(C=O)C=CC=1C(=O)OC)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 350
- XLogP3: 1.6
- Topological Polar Surface Area: 67.2
Methyl 3-cyano-2-difluoromethyl-4-formylbenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015011200-1g |
Methyl 3-cyano-2-difluoromethyl-4-formylbenzoate |
1807249-65-5 | 97% | 1g |
1,475.10 USD | 2021-06-21 |
Methyl 3-cyano-2-difluoromethyl-4-formylbenzoate Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on Methyl 3-cyano-2-difluoromethyl-4-formylbenzoate
Methyl 3-cyano-2-difluoromethyl-4-formylbenzoate (CAS No. 1807249-65-5): An Overview
Methyl 3-cyano-2-difluoromethyl-4-formylbenzoate (CAS No. 1807249-65-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and as an intermediate in various chemical syntheses.
The molecular structure of Methyl 3-cyano-2-difluoromethyl-4-formylbenzoate is composed of a benzene ring substituted with a cyano group, a difluoromethyl group, and a formyl group, with the methyl ester functionality at the para position. These functional groups confer distinct chemical properties and reactivity patterns, making it an attractive candidate for further investigation.
Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their ability to enhance pharmacological properties such as metabolic stability, lipophilicity, and bioavailability. The presence of the difluoromethyl group in Methyl 3-cyano-2-difluoromethyl-4-formylbenzoate is particularly noteworthy in this context. Research has shown that fluorinated compounds can improve the binding affinity and selectivity of drug candidates, thereby enhancing their therapeutic efficacy.
In addition to its potential as a drug candidate, Methyl 3-cyano-2-difluoromethyl-4-formylbenzoate serves as a valuable intermediate in the synthesis of more complex molecules. Its versatile reactivity allows for the introduction of various functional groups through well-established chemical transformations. For instance, the formyl group can be readily converted into other functionalities such as hydroxyl, amino, or carboxyl groups, expanding the range of possible applications.
The cyano group in Methyl 3-cyano-2-difluoromethyl-4-formylbenzoate is another key feature that contributes to its utility. The cyano functionality can be transformed into a wide array of other functional groups through various chemical reactions, including reduction to an amine or hydrolysis to a carboxylic acid. These transformations are crucial for the synthesis of diverse bioactive molecules and pharmaceuticals.
Recent advancements in synthetic methodologies have further enhanced the accessibility and applicability of Methyl 3-cyano-2-difluoromethyl-4-formylbenzoate. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, have been employed to efficiently synthesize this compound from readily available starting materials. These methods not only improve yield and purity but also reduce environmental impact by minimizing waste generation.
The potential applications of Methyl 3-cyano-2-difluoromethyl-4-formylbenzoate extend beyond medicinal chemistry. In materials science, fluorinated compounds are known for their unique properties such as low surface energy and high thermal stability. These characteristics make them suitable for use in coatings, polymers, and other advanced materials. The presence of the difluoromethyl group in this compound could potentially confer similar properties, opening up new avenues for its use in material science applications.
In conclusion, Methyl 3-cyano-2-difluoromethyl-4-formylbenzoate (CAS No. 1807249-65-5) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and versatile reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play a crucial role in advancing various scientific fields.
1807249-65-5 (Methyl 3-cyano-2-difluoromethyl-4-formylbenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)